Cas no 19393-45-4 (dimethyl (2E)-2-chlorobut-2-enedioate)
19393-45-4 structure
Product Name:dimethyl (2E)-2-chlorobut-2-enedioate
CAS No:19393-45-4
MF:C6H7ClO4
MW:178.570381402969
CID:1386570
PubChem ID:6433737
Update Time:2025-04-20
dimethyl (2E)-2-chlorobut-2-enedioate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl (2E)-2-chlorobut-2-enedioate
- 2-butenedioic acid, 2-chloro-, dimethyl ester, (2E)-
- 2-Chloro-2-butenedioic acid dimethyl ester
- dimethyl (E)-2-chlorobut-2-enedioate
- TL-407
- Maleate, chloro-, dimethyl
- chloro-maleic acid dimethyl ester
- SCHEMBL4254467
- DTXSID101031251
- 3-02-00-01928 (Beilstein Handbook Reference)
- TL 407
- 19393-45-4
- BRN 1724083
- MALEIC ACID, CHLORO-, DIMETHYL ESTER
- Dimethyl chloromaleate
- Chloromaleic acid dimethyl ester
-
- Inchi: 1S/C6H7ClO4/c1-10-5(8)3-4(7)6(9)11-2/h3H,1-2H3/b4-3+
- InChI Key: VYXGXXYXSAMWBM-ONEGZZNKSA-N
- SMILES: Cl/C(/C(=O)OC)=C/C(=O)OC
Computed Properties
- Exact Mass: 178.0032864g/mol
- Monoisotopic Mass: 178.0032864g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.2899
- Boiling Point: 254.34°C (rough estimate)
- Refractive Index: 1.4720 (estimate)
dimethyl (2E)-2-chlorobut-2-enedioate Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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